Cas no 1261973-00-5 (6-(2,4-Difluorophenyl)pyridin-3-ol)

• Product Name: 6-(2,4-Difluorophenyl)pyridin-3-ol
• CAS No: 1261973-00-5
• MF: C₁₁H₇F₂NO
• MW: 207.176189661026
• MDL: MFCD18323432
• CID: 2766897
• PubChem ID: 53229272
• Update Time: 2025-06-12

6-(2,4-Difluorophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID40692509
• SCHEMBL23319259
• MFCD18323432
• A1-26531
• AKOS017552917
• 2-(2,4-DIFLUOROPHENYL)-5-HYDROXYPYRIDINE
• 1261973-00-5
• 6-(2,4-Difluorophenyl)pyridin-3-ol

• MDL： MFCD18323432
• Inchi： 1S/C11H7F2NO/c12-7-1-3-9(10(13)5-7)11-4-2-8(15)6-14-11/h1-6,15H
• InChI Key： FONLKGUVKSFRMY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CN=1)O)F

Computed Properties

• Exact Mass: 207.04957017Da
• Monoisotopic Mass: 207.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-(2,4-Difluorophenyl)pyridin-3-ol

Introduction to 6-(2,4-Difluorophenyl)pyridin-3-ol (CAS No: 1261973-00-5)

6-(2,4-Difluorophenyl)pyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No) 1261973-00-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both fluorine atoms and a pyridine ring contributes to its distinct chemical behavior, making it a valuable candidate for further exploration in synthetic chemistry and biological activity studies.

The compound's structure consists of a pyridin-3-ol core substituted with a 2,4-difluorophenyl group. This arrangement imparts specific electronic and steric characteristics that can influence its interactions with biological targets. The fluorine atoms, in particular, are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacological properties. 6-(2,4-Difluorophenyl)pyridin-3-ol represents an excellent example of how strategic incorporation of fluorine atoms can lead to the development of more effective and selective drugs. Researchers have been exploring its potential as a building block for more complex molecules, leveraging its scaffold to create derivatives with improved pharmacokinetic profiles.

One of the most compelling aspects of 6-(2,4-Difluorophenyl)pyridin-3-ol is its versatility in synthetic chemistry. The compound can serve as a precursor for various functionalized derivatives, enabling the exploration of multiple pharmacological pathways. For instance, its pyridine ring can be further modified through cross-coupling reactions, allowing chemists to introduce additional substituents that may enhance biological activity. This flexibility makes it an attractive choice for medicinal chemists seeking to develop new treatments for a range of diseases.

Recent studies have highlighted the compound's potential in the context of anticancer therapy. The combination of a pyridine moiety and fluorinated aromatic ring has been shown to exhibit inhibitory effects on certain kinases and other enzymes involved in tumor growth. Preliminary in vitro assays have demonstrated promising results, suggesting that derivatives of 6-(2,4-Difluorophenyl)pyridin-3-ol could be effective in targeting specific cancer pathways. These findings align with broader trends in oncology research, where the development of small molecules capable of selectively inhibiting disease-causing targets is paramount.

The role of fluorine atoms in enhancing drug efficacy cannot be overstated. In 6-(2,4-Difluorophenyl)pyridin-3-ol, the electron-withdrawing nature of fluorine helps to stabilize positive charges and improve binding interactions with biological receptors. This property is particularly valuable in drug design, as it can lead to increased potency and reduced side effects. Moreover, fluorine-labeled compounds often exhibit better pharmacokinetic properties, including improved bioavailability and prolonged half-life.

Another area where 6-(2,4-Difluorophenyl)pyridin-3-ol shows promise is in the development of antimicrobial agents. The structural features of this compound make it a suitable candidate for disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. As antibiotic resistance continues to pose a significant global health challenge, innovative approaches like those involving fluorinated heterocycles are crucial for identifying new therapeutic strategies.

The synthesis of 6-(2,4-Difluorophenyl)pyridin-3-ol itself is an intriguing aspect from a chemical standpoint. The process typically involves multi-step organic transformations, including condensation reactions followed by functional group modifications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high precision. These methods highlight the importance of modern synthetic methodologies in producing complex molecules like this one.

From a computational chemistry perspective, 6-(2,4-Difluorophenyl)pyridin-3-ol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at the atomic level. These simulations have provided valuable insights into how modifications to its structure could enhance its binding affinity or selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, complementing traditional experimental methods.

The future prospects for 6-(2,4-Difluorophenyl)pyridin-3-ol are bright, with ongoing research aimed at expanding its applications across various therapeutic areas. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible clinical benefits. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping the next generation of pharmaceuticals.

In conclusion,6-(2,4-Difluorophenyl)pyridin-3-ol (CAS No: 1261973-00-5) stands out as a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it an ideal candidate for further exploration in drug development. With continued advancements in synthetic chemistry and computational biology,6-(2,4-Difluorophenyl)pyridin-3-ol is poised to contribute substantially to the discovery and design of novel therapeutic agents that address unmet medical needs.